Cas no 933716-01-9 (2-(5-(Pyridin-4-yl)-4H-1,2,4-triazol-3-yl)ethanamine)

• Product Name: 2-(5-(Pyridin-4-yl)-4H-1,2,4-triazol-3-yl)ethanamine
• CAS No: 933716-01-9
• MF: C₉H₁₁N₅
• MW: 189.217140436172
• CID: 1086172
• PubChem ID: 6484282
• Update Time: 2025-04-20

2-(5-(Pyridin-4-yl)-4H-1,2,4-triazol-3-yl)ethanamine Chemical and Physical Properties

Names and Identifiers

• 2-(5-(Pyridin-4-yl)-4H-1,2,4-triazol-3-yl)ethanamine
• 2-(3-pyridin-4-yl-1H-1,2,4-triazol-5-yl)ethanamine
• 5-(4-pyridinyl)-1H-1,2,4-Triazole-3-ethanamine
• OWEZDZAQFHXJCL-UHFFFAOYSA-N
• SCHEMBL15757081
• SCHEMBL7910285
• 2-[5-(pyridin-4-yl)-1H-1,2,4-triazol-3-yl]ethan-1-amine
• 933716-01-9
• AKOS012247354
• DB-332669

• MDL： MFCD07801156
• Inchi： 1S/C9H11N5/c10-4-1-8-12-9(14-13-8)7-2-5-11-6-3-7/h2-3,5-6H,1,4,10H2,(H,12,13,14)
• InChI Key： OWEZDZAQFHXJCL-UHFFFAOYSA-N
• SMILES： N1C(CCN)=NC(C2C=CN=CC=2)=N1

Computed Properties

• Exact Mass: 189.10144537g/mol
• Monoisotopic Mass: 189.10144537g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 80.5Ų